Cas no 53844-98-7 (2,4-Dihydroxy-5-nitrobenzaldehyde)

2,4-Dihydroxy-5-nitrobenzaldehyde Properties

Names and Identifiers

• 2,4-Dihydroxy-5-nitrobenzaldehyde
• benzaldehyde, 2,4-dihydroxy-5-nitro-
• 2,4-dihydroxy-5-nitro-benzaldehyde
• AKOS000273766
• CS-0206918
• DTXSID40352772
• ALBB-026239
• STL416925
• 53844-98-7
• SCHEMBL1607530
• MWDICCJVJOMHSI-UHFFFAOYSA-N
• MFCD06009697
• +Expand

• MDL： MFCD06009697
• InChIKey： MWDICCJVJOMHSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO5/c9-3-4-1-5(8(12)13)7(11)2-6(4)10/h1-3,10-11H
• SMILES： C1=C(C=O)C(=CC(=C1[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 183.01675
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.01677226g/mol
• Heavy Atom Count: 13
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67